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Compound of Interest

Compound Name: Tetracosenoic acid

Cat. No.: B1234860 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This guide provides immediate and essential safety and

logistical information for Tetracosenoic acid, including operational and disposal plans.

Synonyms: Nervonic Acid, Selacholeic Acid, Lignoceric Acid.[1][2][3]

Chemical Formula: C₂₄H₄₆O₂[2]

Molecular Weight: 366.63 g/mol [3]

Hazard Identification and Personal Protective
Equipment (PPE)
While some safety data sheets (SDS) indicate that Tetracosenoic acid is not classified as a

hazardous substance, others suggest it may cause skin and serious eye irritation.[1][2]

Therefore, a cautious approach to handling is recommended. The following personal protective

equipment is essential to prevent contact and ensure safety in a laboratory setting.
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PPE Category
Specific
Recommendations

Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.[2][4][5]

To protect eyes from dust

particles and potential

splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber).[2]

[4][5]

To prevent direct skin contact

and potential irritation.

Body Protection
A standard laboratory coat

should be worn.[2][5]

To protect skin and personal

clothing from contamination.

Respiratory Protection

A dust respirator may be

required if handling fine

powder or generating dust.[2]

To prevent inhalation of

airborne particles.

Operational Plan: Safe Handling Procedure
Adherence to a strict operational protocol is crucial to minimize exposure and maintain a safe

working environment.

1. Engineering Controls:

Work in a well-ventilated area.

If handling fine powder or if there is a risk of generating dust, use a chemical fume hood.[5]

Ensure an eyewash station and a safety shower are readily accessible.[5]

2. Preparation:

Before beginning work, ensure all necessary PPE is correctly worn.

Prepare a clean and uncluttered workspace.

Have all necessary equipment, including waste containers, ready.
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3. Handling:

Avoid generating dust when weighing or transferring the solid material. Use a spatula for

transfers.[5]

Keep the container tightly closed when not in use.[5]

Avoid contact with eyes, skin, and clothing.[5]

Wash hands thoroughly with soap and water after handling.[2][4][5]

4. Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep in a tightly closed container.[1]

For long-term stability, some suppliers recommend storage at temperatures of -20°C.[6][7]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. If irritation persists, seek medical attention.[2][4]

Skin Contact: Wash the affected area with soap and plenty of water. Remove contaminated

clothing. If irritation occurs, get medical advice.[2][4]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention if symptoms persist.[4]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical

attention if you feel unwell.[2][4]

Disposal Plan
Proper disposal of Tetracosenoic acid and its containers is critical to prevent environmental

contamination and ensure regulatory compliance. While generally not classified as hazardous

waste, it is imperative to follow your institution's specific waste disposal guidelines.[8][9]
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1. Solid Waste:

Collect solid Tetracosenoic acid waste in a designated, labeled, and sealed container for

chemical waste.

2. Contaminated Materials:

Place contaminated items such as gloves, paper towels, and weighing papers into a sealed

bag or container and dispose of them as chemical waste.

3. Empty Containers:

Thoroughly rinse empty containers with a suitable solvent. The rinsate should be collected

and treated as chemical waste.

Dispose of the clean container in accordance with local regulations.

Important Note: Always consult your institution's Environmental Health and Safety (EHS) office

for specific disposal guidelines.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Tetracosenoic
acid.
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Caption: Workflow for the safe handling of Tetracosenoic acid.
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Personal Protective Equipment Selection Guide
The diagram below provides a decision-making framework for selecting the appropriate level of

personal protective equipment.

Handling
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Caption: Decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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